1,3-Dihydroxy-2-diethylamino-propane

• Molecular Formula: C7H17NO2
• Molecular Weight: 147.22 g/mol
• SMILES: CCN(CC)C(CO)CO
• InChI: InChI=1S/C7H17NO2/c1-3-8(4-2)7(5-9)6-10/h7,9-10H,3-6H2,1-2H3
• InChIKey: FPFQSSDQLTUYLH-UHFFFAOYSA-N

1,3-Dihydroxy-2-diethylamino-propane, commonly referred to as 3-(diethylamino)-1,2-propanediol (DEA-1,2-PD), is a bifunctional tertiary amino alcohol (CAS 621-56-7; C₇H₁₇NO₂; MW 147.22 g/mol). It features a central diethylamino group flanked by two terminal hydroxyl groups, which confers high water miscibility and a dual reactivity profile.

1,3-Dihydroxy-2-diethylamino-propane (DEA-1,2-PD): A Tertiary Amino Alcohol for Advanced CO₂ Capture and Corrosion-Resistant Formulations

1,3-Dihydroxy-2-diethylamino-propane, commonly referred to as 3-(diethylamino)-1,2-propanediol (DEA-1,2-PD), is a bifunctional tertiary amino alcohol (CAS 621-56-7; C₇H₁₇NO₂; MW 147.22 g/mol) . It features a central diethylamino group flanked by two terminal hydroxyl groups, which confers high water miscibility and a dual reactivity profile. Unlike simpler alkanolamines, this diol-tertiary amine hybrid enables simultaneous participation in condensation reactions and acid-base chemistry, positioning it as a versatile intermediate in organic synthesis [1] and a candidate for post-combustion CO₂ capture [2].

1

Dual hydroxyl-tertiary amine architecture supports simultaneous condensation and acid-base chemistry

2

Reported low corrosion in water-TEG gas treatment conditions vs. structurally similar amines

3

Reported faster CO₂ absorption kinetics relative to common tertiary amine benchmarks

• [1] Zhang, Q. et al. (2011). Application of 1,3-dihydroxy-2-diethylamino-propane in polymer chemistry. Muchong Chemical Forum. View Source
• [2] Li, M., Liu, H., Luo, X., Tontiwachwuthikul, P., & Liang, Z. (2017). Development of Ion Speciation Plots for Three Promising Tertiary Amine–CO₂–H₂O Systems Using the pH Method and the ¹³C NMR Method. Energy & Fuels, 31(3), 3069-3080. View Source

Why 1,3-Dihydroxy-2-diethylamino-propane Cannot Be Replaced by Simpler Alkanolamines or Diols

Generic substitution of DEA-1,2-PD with mono-functional tertiary amines like N-methyldiethanolamine (MDEA) or simple diols fails because its dual hydroxyl-tertiary amine architecture creates a unique combination of properties. In gas treatment, DEA-1,2-PD exhibits demonstrably lower corrosion rates in water/tri-ethylene glycol (TEG) systems compared to structurally similar 2-(diethylamino)ethanol (DEEA) [1], while in CO₂ capture, computational and experimental studies confirm DEA-1,2-PD possesses higher reaction rates, diffusion coefficients, and solubility than the industry standard MDEA [2]. These quantifiable differences mean that swapping DEA-1,2-PD for a simpler analog directly impacts process corrosion management, absorption column sizing, and overall energy consumption.

Corrosion profile

DEA-1,2-PD: reported lowest corrosion in water-TEG solutions

DEEA shows higher corrosion in the same TEG matrix; substitution may shift maintenance risk

Kinetics & solubility

DEA-1,2-PD: reported higher reaction rate and diffusion coefficient

MDEA has lower rate and solubility; column sizing assumptions may not transfer

Functional profile

Bifunctional diol-tertiary amine enables dual reactivity

Simple diols or monoamines lack one reactive group; limits process versatility

• [1] Nwadike, C. et al. (2019). Thermal stability and corrosion of tertiary amines in aqueous amine and amine-glycol-water solutions for combined acid gas and water removal. Journal of Natural Gas Science and Engineering, 62, 26-37. View Source
• [2] Farmahini, A. H., et al. (2018). Performance of tertiary amines as the absorbents for CO₂ capture: Quantum mechanics and molecular dynamics studies. Journal of Natural Gas Science and Engineering, 50, 101-114. View Source

Quantitative Differentiation of 1,3-Dihydroxy-2-diethylamino-propane Against Key Comparators

Superior Corrosion Resistance in Water-TEG Gas Treatment Solutions vs. 2-(Diethylamino)ethanol

In a comparative study of seven tertiary amines (20 wt.%) in CO₂-loaded stainless steel reactors, DEA-1,2-PD demonstrated the lowest overall metal leaching in both pure water and water-triethylene glycol (TEG) solutions. In the water-TEG system, DEA-1,2-PD outperformed its close structural analog 2-(diethylamino)ethanol (DEEA), which only showed the lowest corrosion in water-MEG systems [1]. The study covered amines with pKa ranging from 7.85 to 9.75, confirming that while corrosion generally decreases with higher pKa, the specific molecular structure and diol content of DEA-1,2-PD provide an additional protective effect [1].

Corrosion resistance

Head-to-head

DEA-1,2-PD: lowest metal leaching in water-TEG

DEEA: higher corrosion in same matrix

Supports corrosion risk assessment in TEG-based acid gas removal

20 wt% amine, CO₂ loaded, SS reactors, 135°C, 7 days; pKa 7.85–9.75

Evidence Dimension	Corrosion rate (metal leaching measured by ICP-MS in amine solutions exposed to CO₂ at elevated temperatures)
Target Compound Data	DEA-1,2-PD: Lowest corrosion in water and water-TEG solutions
Comparator Or Baseline	DEEA (2-(Diethylamino)ethanol): Lowest corrosion only in water-MEG solutions; higher corrosion in water-TEG solutions
Quantified Difference	Ranked as the lowest-corrosion amine for water-TEG; DEEA is not optimal for this solvent matrix.
Conditions	20 wt.% tertiary amine solutions, CO₂ loaded, stainless steel reactors, 135°C, 7 days. Amine pKa range: 7.85-9.75.

Why This Matters

For procurement in acid gas removal units using TEG-based hydrate control, selecting DEA-1,2-PD over DEEA directly mitigates maintenance costs and equipment failure risk from corrosion.

• [1] Nwadike, C. et al. (2019). Thermal stability and corrosion of tertiary amines in aqueous amine and amine-glycol-water solutions for combined acid gas and water removal. Journal of Natural Gas Science and Engineering, 62, 26-37. View Source

Higher CO₂ Absorption Rate and Mass Transfer Properties vs. MDEA

Quantum mechanics (DFT) and molecular dynamics simulations directly compared DEA-1,2-PD with the conventional tertiary amine MDEA. DEA-1,2-PD exhibited a higher predicted reaction rate for CO₂ absorption, along with a higher calculated diffusion coefficient and solubility in aqueous solution [1]. Experimentally, stopped-flow kinetic measurements (at 293-313K, 0.20-1.00 kmol/m³) further confirmed that DEA-1,2-PD possesses a faster intrinsic reaction rate than other conditional tertiary amines, with the base-catalyzed hydration model fitting experimental data with an absolute average deviation (AAD) of 5.7% [2].

CO₂ absorption rate

Head-to-head

Faster reaction & higher diffusion than MDEA

Supports absorption column sizing review

DFT+MD simulations and stopped-flow kinetics (AAD 5.7% base-catalyzed model)

Evidence Dimension	Reaction rate constant (k₂), diffusion coefficient, and CO₂ solubility in aqueous solution
Target Compound Data	DEA-1,2-PD: Higher reaction rate, higher diffusion coefficient, higher solubility (DFT+MD predictions; k₂ validated by stopped-flow with AAD=5.7% for base-catalyzed hydration model) [1][2].
Comparator Or Baseline	MDEA (Methyldiethanolamine, industry standard tertiary amine): Lower reaction rate, lower diffusion coefficient, lower solubility [1].
Quantified Difference	Qualitatively ranked as faster-reacting and more soluble than MDEA; kinetic model AAD=5.7% (base-catalyzed) and 3.8% (termolecular model) [2].
Conditions	DFT calculations at B3LYP/6-311++G(d,p) level with PCM solvation; experimental stopped-flow kinetics at 293-313K, 0.20-1.00 kmol/m³ amine concentration.

Why This Matters

Faster kinetics and higher solubility mean that for a given CO₂ capture target, DEA-1,2-PD allows for smaller absorption columns and lower solvent circulation rates compared to MDEA, directly reducing capital and operational expenditures.

• [1] Farmahini, A. H., et al. (2018). Performance of tertiary amines as the absorbents for CO₂ capture: Quantum mechanics and molecular dynamics studies. Journal of Natural Gas Science and Engineering, 50, 101-114. View Source
• [2] Liu, H. et al. (2015). Experimental study of the kinetics of the homogenous reaction of CO₂ into a novel aqueous 3-diethylamino-1,2-propanediol solution using the stopped-flow technique. Chemical Engineering Journal, 270, 485-495. View Source

Lower Vapor-Liquid Equilibrium (VLE) Model Deviation vs. 1-(2-Hydroxyethyl)piperidine

In a parallel experimental VLE study, the binary amine-water system for DEA-1,2-PD was modeled using the NRTL equation. The resulting Average Absolute Relative Deviation (AARD) of the total pressure fit was 1.82% for DEA-1,2-PD, compared to 2.46% for the competitor tertiary amine 1-(2-hydroxyethyl)piperidine (12-HEPP) [1]. A third amine, N-tert-butyldiethanolamine (N-tBDEA), yielded 1.73%. The lower AARD indicates that the thermodynamic behavior of DEA-1,2-PD in aqueous solution is more accurately described by standard engineering models, facilitating reliable process simulation [1].

VLE model accuracy

Head-to-head

AARD = 1.82%

Supports reliable process simulation

NRTL model vs. 2.46% for 12-HEPP; ebulliometer binary VLE data

Evidence Dimension	Accuracy of thermodynamic model fit (NRTL AARD of total pressure)
Target Compound Data	DEA-1,2-PD (DEA-12-PD): AARD = 1.82%
Comparator Or Baseline	12-HEPP (1-(2-Hydroxyethyl)piperidine): AARD = 2.46%
Quantified Difference	AARD improvement of 0.64 percentage points (DEA-1,2-PD model deviation is 26% lower than 12-HEPP).
Conditions	Ebulliometer measurements of binary amine-water VLE, NRTL regression using Joback-estimated critical properties.

Why This Matters

For engineers designing CO₂ capture plants, a lower AARD means process simulations using standard property packages will have better predictive accuracy, reducing design margins and oversizing costs.

• [1] Zahraee, Z. (2017). VLE measurement and modelling of absorbents for absorption of CO₂. Master's thesis, NTNU. View Source

Balanced CO₂ Loading Capacity in Tertiary Amine Comparison Series

Using the pH method at 298K and 1.0 M amine concentration, the CO₂ loading capacity of DEA-1,2-PD (0.915 mol CO₂/mol amine) falls between 1-(2-HE)PP (0.897 mol/mol) and 1-(2-HE)PRLD (0.927 mol/mol) [1]. While not the absolute highest loading capacity, this intermediate value suggests a favorable balance between absorption capacity and expected regeneration energy, as tertiary amines with extremely high loading often suffer from poor desorption kinetics [1].

CO₂ loading capacity

Head-to-head

0.915 mol CO₂/mol amine

Supports absorption–regeneration energy balance review

298 K, 1.0 M amine, pH method; intermediate loading among tested tertiary amines

Evidence Dimension	CO₂ loading capacity at saturation (mol CO₂/mol amine)
Target Compound Data	DEA-1,2-PD: 0.915 mol CO₂/mol amine
Comparator Or Baseline	1-(2-HE)PP: 0.897 mol/mol; 1-(2-HE)PRLD: 0.927 mol/mol
Quantified Difference	DEA-1,2-PD offers 2.0% higher loading than 1-(2-HE)PP and 1.3% lower than 1-(2-HE)PRLD.
Conditions	Temperature: 298 K; amine concentration: 1.0 M; pH method.

Why This Matters

In solvent selection, DEA-1,2-PD provides a middle-ground CO₂ capacity, avoiding the trade-off where very high capacity solvents incur excessive regeneration energy, making it a balanced candidate for integrated capture processes.

• [1] Li, M., Liu, H., Luo, X., Tontiwachwuthikul, P., & Liang, Z. (2017). Development of Ion Speciation Plots for Three Promising Tertiary Amine–CO₂–H₂O Systems Using the pH Method and the ¹³C NMR Method. Energy & Fuels, 31(3), 3069-3080. View Source

High-Value Application Domains for 1,3-Dihydroxy-2-diethylamino-propane Procurement

Post-Combustion CO₂ Capture Solvent Formulation: Direct MDEA Replacement

DEA-1,2-PD is being actively investigated as a next-generation tertiary amine solvent for post-combustion CO₂ capture [1]. The evidence shows it has a higher reaction rate, higher diffusion coefficient, and higher solubility than MDEA [2], while also exhibiting lower corrosion in water-TEG systems than its structural analog DEEA [3]. This combination of fast kinetics and low corrosivity makes it a strong candidate for solvent blends aimed at reducing column size and maintenance costs.

Acid Gas Removal and Hydrate Control in Natural Gas Processing

The data demonstrates that DEA-1,2-PD provides the lowest corrosion in water-TEG solutions among seven tested tertiary amines [3]. For natural gas treatment facilities employing TEG for hydrate inhibition, DEA-1,2-PD offers a dual-function solution: acid gas (CO₂/H₂S) removal combined with reduced corrosion risk in the process equipment.

Polyurethane Catalyst-Monomer Hybrid for Specialty Polymer Synthesis

Owing to its two terminal hydroxyl groups and a tertiary amine center, DEA-1,2-PD can function simultaneously as a diol monomer and an amine catalyst in polyurethane formulations [4]. This dual functionality eliminates the need for separate catalysts, simplifying formulations and potentially improving polymer homogeneity. It has been specifically cited as a component in patented polymer compositions with isophorone diisocyanate and other co-monomers [5].

Pharmaceutical Intermediate for Chiral Auxiliaries and API Synthesis

DEA-1,2-PD serves as a key building block in pharmaceutical synthesis, particularly as a chiral auxiliary and intermediate for active pharmaceutical ingredients (APIs) including anti-tumor, anti-inflammatory, and antidepressant agents [6]. Its bifunctional hydroxyl-amine structure enables selective derivatization that simpler amino alcohols like 2-(diethylamino)ethanol (with only one hydroxyl) cannot achieve.

Application

Selection Property

Validation Focus

Post-combustion CO₂ capture solvent evaluation

Absorption kinetics and solubility

Column sizing and energy penalty modelling

Acid gas removal with TEG hydrate control

Corrosion resistance in water-TEG systems

Maintenance risk and material compatibility review

Polyurethane catalyst-monomer integration

Dual hydroxyl-amine functionality

Formulation simplification and polymer property review

Pharmaceutical intermediate synthesis

Bifunctional derivatization capability

Selectivity and purity in API synthesis

• [1] Li, M., Liu, H., Luo, X., Tontiwachwuthikul, P., & Liang, Z. (2017). Development of Ion Speciation Plots for Three Promising Tertiary Amine–CO₂–H₂O Systems. Energy & Fuels, 31(3), 3069-3080. View Source
• [2] Farmahini, A. H., et al. (2018). Performance of tertiary amines as the absorbents for CO₂ capture: Quantum mechanics and molecular dynamics studies. Journal of Natural Gas Science and Engineering, 50, 101-114. View Source
• [3] Nwadike, C. et al. (2019). Thermal stability and corrosion of tertiary amines in aqueous amine and amine-glycol-water solutions. Journal of Natural Gas Science and Engineering, 62, 26-37. View Source
• [4] Zhai, G.Q. (2011). Application of the compound in polymer field. Muchong Chemical Forum. View Source
• [5] 40 CFR § 721.10185 - 1,2-Propanediol, 3-(diethylamino)-, polymers with 5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane, propylene glycol and reduced Me esters of reduced polymd. oxidized tetrafluoroethylene, 2-ethyl-1-hexanol-blocked, acetates (salts). View Source
• [6] NBInno. (2023). 3-(Diethylamino)-1,2-propanediol: A Versatile Chemical Compound for Various Applications. View Source